![molecular formula C10H10O2 B6163776 methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate CAS No. 93185-60-5](/img/no-structure.png)
methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate
Overview
Description
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate (MBOCT) is an organic compound that is composed of a bicyclic ring system with eight carbon atoms and three double bonds. MBOCT is a colorless solid that is soluble in many organic solvents. It is used in various chemical reactions and is of great interest to scientists due to its unique properties.
Scientific Research Applications
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate has a variety of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, dyes, and polymers. Additionally, it has been used as a catalyst in the synthesis of various organic compounds. It has also been used in the synthesis of polycyclic aromatic hydrocarbons, which are important compounds in the study of organic chemistry.
Mechanism of Action
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate has a unique structure that allows it to act as a catalyst in various chemical reactions. In the Wittig reaction, the double bond of this compound forms a complex with the carbonyl group of the aldehyde or ketone. This complex is then attacked by a nucleophile, resulting in the formation of a new carbon-carbon bond. In the Diels-Alder reaction, the double bonds of this compound act as electron-rich sites, allowing the reaction to occur more rapidly.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, it is known to be non-toxic and is not known to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its unique structure makes it ideal for use as a catalyst in a variety of reactions. Additionally, it is a colorless solid that is soluble in many organic solvents, making it easy to work with. However, it is important to note that this compound is a highly reactive compound, and as such, it is important to take proper safety precautions when working with it.
Future Directions
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate has a variety of potential applications in the future. It could be used in the synthesis of pharmaceuticals, dyes, and polymers. Additionally, it could be used as a catalyst in the synthesis of other organic compounds. It could also be used in the synthesis of polycyclic aromatic hydrocarbons, which are important compounds in the study of organic chemistry. Finally, it could be used in the development of new catalysts for a variety of chemical reactions.
Synthesis Methods
Methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate can be synthesized through a variety of methods. The most common method is the Wittig reaction, which involves the reaction of an aldehyde or ketone with a phosphonium salt. This reaction produces a product with a double bond between the carbonyl carbon and the carbon atom of the phosphonium salt. Another method of synthesizing this compound is the Diels-Alder reaction, which involves the reaction of an alkene with a dienophile. This reaction produces a product with a six-membered ring containing two double bonds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Methyl acrylate", "Sodium hydride", "Bromine", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methyl acrylate in the presence of sodium hydride to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then brominated using bromine to form the corresponding dibromide.", "Step 3: The dibromide is reduced using sodium borohydride to form the corresponding diol.", "Step 4: The diol is then esterified using acetic acid and methanol to form the methyl ester.", "Step 5: The methyl ester is then hydrolyzed using sodium bicarbonate to form the carboxylic acid.", "Step 6: The carboxylic acid is then decarboxylated using heat to form the final product, methyl bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylate.", "Step 7: The final product is purified using a combination of diethyl ether and petroleum ether." ] } | |
CAS RN |
93185-60-5 |
Molecular Formula |
C10H10O2 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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